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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a preliminary investigation into the magnetocaloric effect (MCE)
of the intermetallic compound Gadolinium Nickel five (GdNi5). GdNI5 is a ferromagnetic
material that exhibits the magnetocaloric effect, a phenomenon where a material's temperature
changes in response to an applied magnetic field. This property makes it a candidate for
magnetic refrigeration technologies, which offer a potentially more energy-efficient and
environmentally friendly alternative to conventional gas-compression refrigeration. This
document summarizes key quantitative data, details experimental protocols for its
characterization, and provides visualizations of the experimental workflow and the logical
relationships of the magnetocaloric effect.

Quantitative Data Summary

The magnetocaloric properties of GANI5 are summarized in the table below. The data includes
the Curie temperature (T C ), the maximum magnetic entropy change (-AS M), and the
Relative Cooling Power (RCP). The Curie temperature is the critical temperature above which a
ferromagnetic material loses its spontaneous magnetization. The magnetic entropy change is a
measure of the change in the magnetic disorder of the material upon the application of a
magnetic field, and is a key indicator of the magnitude of the magnetocaloric effect. The
Relative Cooling Power is a figure of merit that quantifies the amount of heat that can be
transferred between the hot and cold reservoirs in one ideal refrigeration cycle.
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Experimental Protocols

The investigation of the magnetocaloric effect in GdNIi5 involves a series of well-defined
experimental procedures. These protocols are crucial for obtaining reliable and reproducible
data.

Sample Preparation: Arc Melting

Polycrystalline samples of GdNi5 are typically synthesized using an arc melting furnace under
an inert atmosphere, such as high-purity argon.

o Starting Materials: High-purity Gadolinium (Gd) and Nickel (Ni) metals in their stoichiometric
ratio (1:5).

e Procedure:

o The constituent metals are weighed and placed on a water-cooled copper hearth inside
the arc furnace chamber.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/figure/Magnetic-entropy-change-of-GdNi-material-as-a-function-of-temperature-under-different_fig5_373380779
https://www.researchgate.net/publication/287695444_Magnetic_entropy_changes_and_relative_cooling_powers_in_GdxLa1-xNi5_compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The chamber is evacuated to a high vacuum and then backfilled with argon gas. This
process is repeated several times to ensure a pure argon atmosphere.

o Ahigh current is passed through a non-consumable tungsten electrode to strike an arc,
which melts the raw materials.

o To ensure homogeneity, the resulting ingot is flipped and re-melted multiple times.

o The synthesized sample is often annealed at a high temperature in a vacuum-sealed
guartz tube for an extended period to improve crystal quality and homogeneity.

Structural Characterization: X-ray Diffraction (XRD)

The crystal structure and phase purity of the synthesized GdNi5 sample are verified using
powder X-ray diffraction.

 Instrument: A standard powder X-ray diffractometer with a Cu Ka radiation source.

e Procedure:

[¢]

A small portion of the synthesized ingot is ground into a fine powder.

[¢]

The powder is mounted on a sample holder.

[e]

The XRD pattern is recorded over a specific 20 range.

o

The obtained diffraction pattern is analyzed using Rietveld refinement software to confirm
the expected crystal structure (typically the hexagonal CaCu5-type structure for GANI5)
and to identify any impurity phases.

Magnetic Property Measurements

The magnetic properties of GdNi5 are characterized using a magnetometer, such as a
Vibrating Sample Magnetometer (VSM) or a Superconducting Quantum Interference Device
(SQUID) magnetometer.

o Magnetization versus Temperature (M-T) Measurements:
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o The sample is cooled to a low temperature (e.g., 2 K) in the absence of a magnetic field
(zero-field-cooled, ZFC) or in the presence of a small applied magnetic field (field-cooled,
FC).

o A small magnetic field (e.g., 0.01 T) is applied, and the magnetization is measured as the

temperature is increased.

o The Curie temperature (T C) is determined from the sharp change in magnetization in the

M-T curve.

e Magnetization versus Magnetic Field (M-H) Isotherms:
o The sample is set to a series of constant temperatures around its Curie temperature.

o At each temperature, the magnetic field is swept from zero to a maximum value (e.g., 5T
or 7 T) and back to zero, while the magnetization is recorded.

o This set of isothermal M-H curves is used to calculate the magnetic entropy change.

Magnetocaloric Effect Characterization

The magnetocaloric effect is quantified by the magnetic entropy change (-AS M ) and the
adiabatic temperature change (AT ad).

o Calculation of Magnetic Entropy Change (-AS M ): The isothermal magnetic entropy change
is calculated from the M-H isotherm data using the Maxwell relation:

AS M (T, AH) = [H O H f (dM/dT ) H dH

where (0M/0T) H is the partial derivative of magnetization with respect to temperature at a
constant magnetic field. This derivative is numerically approximated from the set of M-H
isotherms measured at discrete temperatures.

o Heat Capacity Measurements and Calculation of Adiabatic Temperature Change (AT ad ):
The adiabatic temperature change can be determined from heat capacity measurements.

o The heat capacity of the sample is measured as a function of temperature in the absence
of a magnetic field (C P (T, 0)) and in the presence of various magnetic fields (C P (T, H)).
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o The total entropy S(T, H) is then calculated by integrating the heat capacity data:
S(TH)=[OT(CP(T,H)/T)dT

o The adiabatic temperature change (AT ad ) for a magnetic field change from 0 to H is the
temperature difference between the S(T, H) and S(T, 0) curves at a constant entropy
value.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental
workflow for investigating the magnetocaloric effect in GdNIi5 and the logical relationship of the
key parameters.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Synthesis & Characterization

Start: High-Purity Gd & Ni

Arc Melting

Annealing

X-ray Diffraction

<@

Magnetic & Ther‘ ?al Measurements

Magnetization vs. Temperature (M-T) g Magnetization vs. Field (M-H) Isotherms |_g Heat Capacity vs. Temperature (Cp-T)

Data Analysis & MCEv)etermination

Calculate Magnetic Entropy Change (-ASm)

Determine Curie Temperature (Tc) Calculate Refrigerant Capacity (RC)

> End: MCE Characterization <

Calculate Adiabatic Temperature Change (ATad)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Material & Experimental Conditions

GdNi5 Material Properties

(Crystal Structure, Magnetic Moment) Measured Quantities Derived Magnetocaloric Properties
Magnetization (M) Mo R #-| Magnetic Entropy Change (-ASm) Jegaion o | Refri Capacity (RC)
Temperature (T)
Heat Capacity (Cp) ‘Thermodynamic Integration_pl_ | S i 2 Ire Change (ATad)
Applied Magnetic Field (H)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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